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Compound of Interest

Compound Name: 1,3-Diphenylpropan-2-amine

CAS No.: 4275-43-8

Cat. No.: B1218670

Get Quote

Comprehensive Characterization of 1,3-
Diphenylpropan-2-amine
Application Note & Standard Operating Protocols
) Audience: Medicinal Chemists, Forensic Analysts, and Process Development Scientists[1][2]

Introduction & Scope
1,3-Diphenylpropan-2-amine (CAS: 4275-43-8), often referred to as dibenzylcarbinamine, is a

structural scaffold of significant interest in neuropharmacology and forensic science.[1][3]

Chemically, it consists of a propyl chain substituted with two phenyl groups at the 1 and 3

positions, with a primary amine at the 2-position.[1][2]

This molecule presents unique analytical challenges due to its structural symmetry and the

existence of isobaric isomers (e.g., N-benzylphenethylamine) that share the same molecular

weight (211.30 g/mol ) and similar mass spectral fragmentation patterns.[1][2]

This guide details the definitive characterization of 1,3-diphenylpropan-2-amine, focusing on

distinguishing it from isomers and quantifying purity in complex matrices.[1][3]
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Physicochemical Profile
Property Value / Description Relevance

Molecular Formula
Basis for MS parent ion.[1][3]

[4]

Molecular Weight 211.30 g/mol Monoisotopic Mass: 211.136

Appearance
Colorless oil (free base) /

White solid (HCl salt)

Salt formation preferred for

stability.[1][2]

Solubility

Soluble in DCM, MeOH, Et2O;

Insoluble in water (free base).

[1][2]

Dictates extraction solvents.[1]

[3][5]

pKa
~10.5 (Estimated for aliphatic

amine)

Requires pH > 12 for

extraction.[1][2]

Key Isomer N-benzyl-2-phenylethylamine
Secondary amine isomer;

major interferent.[1][3]

Analytical Workflow Overview
The following diagram outlines the logical progression for complete characterization, ensuring

both structural identity and purity.
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Figure 1: Integrated analytical workflow for the isolation and validation of 1,3-diphenylpropan-
2-amine.

Protocol 1: Sample Preparation (Acid-Base Extraction)
[1][3]
Objective: Isolate the amine from neutral impurities (starting materials like 1,3-diphenyl-2-

propanone) or acidic byproducts.[1][3]
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Reagents:

Dichloromethane (DCM) - HPLC Grade[1][3]

1M NaOH (aq)[1][2]

1M HCl (aq)[1][2]

Magnesium Sulfate (

)[1][2]

Procedure:

Dissolution: Dissolve 50 mg of the crude sample in 10 mL DCM.

Acid Wash: Extract the organic layer with

mL 1M HCl.[1][3] The amine moves to the aqueous phase (as the hydrochloride salt).[1][2]
Discard the organic layer (removes neutral ketones/hydrocarbons).[1][2]

Basification: Cool the aqueous phase on ice and slowly add 1M NaOH until pH > 12 (check

with litmus paper). The solution will become cloudy as the free base precipitates/oils out.[2]

Extraction: Extract the basic aqueous phase with

mL DCM.

Drying: Combine organic layers, dry over anhydrous

, filter, and evaporate under reduced pressure.

Reconstitution: Reconstitute the residue in Methanol (for HPLC) or

(for NMR).

Protocol 2: GC-MS Identification
Scientific Logic: Gas Chromatography-Mass Spectrometry (GC-MS) using Electron Ionization

(EI) is the primary tool for identification.[1][3] The fragmentation pattern of 1,3-
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diphenylpropan-2-amine is dominated by alpha-cleavage.[1][3]

Instrument Parameters:

Column: DB-5ms or equivalent (30m

0.25mm

0.25µm).[1][3]

Carrier Gas: Helium at 1.0 mL/min (Constant Flow).[1][2]

Inlet: 250°C, Splitless mode (or 20:1 split for concentrated samples).

Oven Program: 80°C (1 min)

20°C/min

300°C (5 min).

MS Source: 230°C, 70 eV.[1][2]

Fragmentation Mechanism & Interpretation: Unlike its isomer N-benzylphenethylamine (which

often shows a strong m/z 91 base peak due to direct benzyl cleavage next to NH), 1,3-
diphenylpropan-2-amine cleaves at the alpha-carbon relative to the amine.[1][3]

Molecular Ion (

): m/z 211 (Weak).[1][2]

Base Peak (

): m/z 120.[1][3]

Mechanism:[1][2][6] Cleavage of the C1-C2 bond loses a benzyl radical (

, 91 Da).[1][2]

Fragment: The remaining cation is

(m/z 120).[1][3]
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Secondary Peak: m/z 91 (Tropylium ion, derived from the benzyl radical or further

fragmentation).[1][2]

Differentiation Note: If the base peak is m/z 91 and m/z 120 is low abundance, suspect the

isomer N-benzylphenethylamine or N-benzyl-1-phenylethylamine.[1][3]

Molecular Ion (M+)
m/z 211

[Ph-CH2-CH(NH2)-CH2-Ph]+

Alpha-Cleavage
(Loss of Benzyl Radical)

Base Peak
m/z 120

[Ph-CH2-CH=NH2]+

Benzyl Radical
(Neutral Loss 91)

Click to download full resolution via product page

Figure 2: Dominant fragmentation pathway of 1,3-diphenylpropan-2-amine under 70eV EI.

Protocol 3: NMR Spectroscopy
Scientific Logic: NMR provides the definitive structural proof.[1] The key feature of 1,3-
diphenylpropan-2-amine is its C2 symmetry (if the phenyl rings are identical, the molecule is

symmetric around the central methine CH).[1][2]

Sample: 10-20 mg in 0.6 mL

.

Expected 1H NMR Data (400 MHz,

):

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.rsc.org/suppdata/c9/dt/c9dt03020d/c9dt03020d1.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC9740775/
https://www.rsc.org/suppdata/c9/dt/c9dt03020d/c9dt03020d1.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/1_3-Diphenyl-2-aminopropane
https://www.benchchem.com/product/b1218670/docs?utm_src=pdf-body-img#analytical-methods-for-1-3-diphenylpropan-2-amine-characterization
https://www.benchchem.com/product/b1218670/docs?utm_src=pdf-body#analytical-methods-for-1-3-diphenylpropan-2-amine-characterization
https://www.rsc.org/suppdata/c9/dt/c9dt03020d/c9dt03020d1.pdf
https://www.benchchem.com/product/b1218670/docs?utm_src=pdf-body#analytical-methods-for-1-3-diphenylpropan-2-amine-characterization
https://www.benchchem.com/product/b1218670/docs?utm_src=pdf-body#analytical-methods-for-1-3-diphenylpropan-2-amine-characterization
https://www.rsc.org/suppdata/c9/dt/c9dt03020d/c9dt03020d1.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC9740775/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1218670?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Shift (

ppm)
Multiplicity Integration Assignment

Structural
Insight

7.15 - 7.35 Multiplet 10H Ar-H

Two phenyl rings

(chemically

equivalent).[1][3]

3.25 - 3.35 Multiplet/Quintet 1H -CH-NH2
The methine

proton.[1][3]

2.60 - 2.85
Doublet of

Doublets
4H

Ph-CH

-CH

Benzylic protons.

[1][3] Equivalent

due to symmetry.

[1][3]

1.20 - 1.50 Broad Singlet 2H -NH

Exchangeable.[1]

[3] Shift varies

with

concentration.

Critical Check: If you see two distinct sets of benzylic protons with different environments or a

singlet corresponding to

, the sample is likely the N-benzyl isomer.[1][3] The symmetry of the 4H benzylic signal is the
"fingerprint" of the 1,3-diphenylpropan-2-amine structure.[1][3]

Protocol 4: HPLC Purity Analysis
Scientific Logic: Amines interact strongly with residual silanols on silica-based columns, leading

to peak tailing.[1][3] An acidic mobile phase or an end-capped column is required.[1][3]

Method Parameters:

Column: C18 (e.g., Agilent Zorbax Eclipse Plus), 4.6

100 mm, 3.5 µm.[1][2]

Mobile Phase A: Water + 0.1% Formic Acid (or 0.05% TFA).[1][2]
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Mobile Phase B: Acetonitrile + 0.1% Formic Acid.[1][3]

Gradient:

0 min: 10% B[1][2]

10 min: 90% B[1][2]

12 min: 90% B[1][2][3]

12.1 min: 10% B[1][2]

Flow Rate: 1.0 mL/min.[1][3][7]

Detection: UV at 210 nm (peptide bond/amine absorption) and 254 nm (phenyl absorption).

[1][2]

Temperature: 30°C.

Self-Validation:

System Suitability: The tailing factor (

) for the amine peak must be < 1.[1][2]5. If tailing occurs, increase modifier (TFA)
concentration or switch to a high-pH stable column (e.g., Waters XBridge) with ammonium
bicarbonate buffer.[1][2]
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Scientific Working Group for the Analysis of Seized Drugs (SWGDRUG).SWGDRUG

Recommendations, Version 8.0.[1][2] (Standard guidelines for GC-MS identification of

amines). Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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